Cas no 6459-59-2 (DL-Histidine hydrochloride)

• Product Name: DL-Histidine hydrochloride
• CAS No: 6459-59-2
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• MDL: MFCD00064555
• CID: 46789
• PubChem ID: 14259267
• Update Time: 2025-06-08

DL-Histidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• DL-Histidine hydrochloride
• DL-HISTIDINE HCL
• DL-HISTIDINE MONOHYDROCHLORIDE
• H-DL-His-OH
• dl-histidine hydrochloride, monohydrate
• dl-histidinemonohydrochloride
• SCHEMBL139654
• DTXSID401014452
• NSC-27422
• AKOS015847815
• (--)-Histidinmonohydrochlorid
• L-(+)-Histidine monohydrochloride
• NSC-46706
• NSC-257867
• dl-histidine hydrochloride monohydrate
• DL-Histidine monoHCl
• AKOS016367771
• Histidine monohydrochloride, L-(+)-
• 2-amino-3-(1H-imidazol-5-yl)propanoic acid;hydrochloride
• FT-0627841
• DL-Histidine, hydrochloride
• HISTIDINE,(L)
• AS-49192
• D-Histidine, hydrochloride
• EN300-74227
• A834822
• NSC-206275
• 2-amino-3-(1H-imidazol-5-yl)propanoic acid hydrochloride
• NSC206275
• FT-0636156
• NSC27422
• FT-0689540
• BENZO[D]ISOXAZOL-3-YL-METHANESULFONYLCHLORIDE
• L-Histidine monohydrochloride
• (-)-Histidine monohydrochloride
• FD21742
• D-HISTIDINEHCL
• L-Histidine, monohydrochloride
• NSC257867
• 6459-59-2
• CS-0368312
• NS00082207
• DL-Histidine, monohydrochloride
• (-)-Histidine monohydrochloride; Histidine hydrochloride; Histidine monohydrochloride; L-Histidine hydrochloride
• 2-Amino-3-(1H-imidazol-4-yl)propanoic acid hydrochloride
• NSC46706
• Histidine hydrochloride
• QZNNVYOVQUKYSC-UHFFFAOYSA-N
• DB-054686
• Histidine dihydrochloride
• laevo-histidine hydrochloride monohydrate
• L-Histidine, hydrochloride (1:x)
• DB-054695
• histidin hydrochloride

• MDL： MFCD00064555
• Inchi： 1S/C6H9N3O2.ClH/c7-5(6(10)11)1-4-2-8-3-9-4;/h2-3,5H,1,7H2,(H,8,9)(H,10,11);1H
• InChI Key： QZNNVYOVQUKYSC-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC1=CN=CN1)N)=O

Computed Properties

• Exact Mass: 191.04600
• Monoisotopic Mass: 191.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 92

Experimental Properties

• Color/Form: Not determined
• Melting Point: 233°C
• Boiling Point: 458.9 °C at 760 mmHg
• Flash Point: 231.3 °C
• PSA: 92.00000
• LogP: 0.86640
• Solubility: Not determined

DL-Histidine hydrochloride Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22; S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on DL-Histidine hydrochloride

DL-Histidine Hydrochloride: A Comprehensive Overview of CAS No. 6459-59-2

DL-Histidine hydrochloride (CAS No. 6459-59-2) is a versatile compound with significant applications in the fields of pharmaceuticals, biochemistry, and nutrition. This amino acid derivative is a salt form of histidine, an essential amino acid that plays a crucial role in various biological processes. In this article, we will delve into the chemical properties, biological functions, and recent research advancements related to DL-Histidine hydrochloride.

Chemical Properties

DL-Histidine hydrochloride is a white crystalline powder that is highly soluble in water. Its molecular formula is C₆H₉N₃O₂·HCl, and it has a molecular weight of 186.61 g/mol. The compound is stable under normal conditions but can degrade when exposed to high temperatures or strong acids. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in pharmaceutical formulations and biochemical research.

Biological Functions

Histidine, the parent amino acid of DL-Histidine hydrochloride, is essential for human health and plays multiple roles in the body. It is involved in the synthesis of proteins, peptides, and other biomolecules. Histidine is also a precursor for histamine, an important neurotransmitter and immune mediator that regulates various physiological processes such as inflammation, gastric acid secretion, and sleep-wake cycles.

In addition to its role in protein synthesis, histidine has been shown to have antioxidant properties. It can help protect cells from oxidative stress by scavenging free radicals and maintaining the integrity of cellular membranes. This property makes DL-Histidine hydrochloride a valuable component in nutraceuticals and dietary supplements designed to support overall health and well-being.

Pharmaceutical Applications

DL-Histidine hydrochloride has several applications in the pharmaceutical industry. It is commonly used as an excipient in drug formulations due to its excellent solubility and stability. In some cases, it serves as a buffering agent to maintain the pH of solutions within a desired range, ensuring the stability and efficacy of active pharmaceutical ingredients (APIs).

The compound is also used in the development of parenteral solutions, where its high solubility and low toxicity make it an ideal choice for intravenous administration. Recent studies have explored the use of histidine derivatives, including DL-Histidine hydrochloride, in targeted drug delivery systems. These systems aim to improve the bioavailability and therapeutic index of drugs by delivering them directly to specific tissues or cells.

Clinical Research and Therapeutic Potential

The therapeutic potential of histidine and its derivatives has been a subject of extensive research in recent years. Studies have shown that histidine supplementation can have beneficial effects on various health conditions. For example, it has been found to improve cognitive function in elderly individuals by enhancing neurotransmitter levels and reducing oxidative stress.

In the context of metabolic disorders, histidine has been shown to play a role in glucose metabolism and insulin sensitivity. Research suggests that histidine supplementation may help manage blood glucose levels and reduce the risk of type 2 diabetes. Additionally, histidine has been investigated for its potential anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and inflammatory bowel disease.

Nutritional Applications

Beyond its pharmaceutical uses, DL-Histidine hydrochloride has significant applications in nutrition. It is commonly added to dietary supplements and functional foods to support protein synthesis and overall health. Histidine is particularly important for individuals with certain dietary restrictions or those who may not consume enough protein through their regular diet.

In infant nutrition, histidine is an essential component of infant formulas due to its critical role in growth and development. Studies have shown that adequate histidine intake during early life can have long-lasting benefits on cognitive development and immune function.

Safety Considerations

DL-Histidine hydrochloride is generally considered safe when used within recommended dosages. However, like any compound, it can cause adverse effects if misused or overused. Common side effects associated with excessive histidine intake include gastrointestinal discomfort, nausea, and headache. Individuals with certain medical conditions, such as kidney or liver disease, should consult their healthcare provider before using products containing histidine.

To ensure safety and efficacy, it is important to follow guidelines provided by regulatory agencies such as the FDA (Food and Drug Administration) and EMA (European Medicines Agency). These agencies provide detailed recommendations on the use of histidine derivatives in various applications.

Conclusion

DL-Histidine hydrochloride (CAS No. 6459-59-2) is a multifaceted compound with wide-ranging applications in pharmaceuticals, biochemistry, and nutrition. Its unique chemical properties make it a valuable component in drug formulations and dietary supplements. Recent research has further highlighted its therapeutic potential in managing various health conditions.

Ongoing studies continue to explore new avenues for utilizing this versatile compound, promising exciting developments in the future. Whether used as an excipient in pharmaceuticals or as a nutritional supplement to support overall health, DL-Histidine hydrochloride remains an important player in the field of biomedicine.